Cas no 1360940-01-7 (6-Bromo-3-ethyl-5-fluoro-1H-indole)

• Product Name: 6-Bromo-3-ethyl-5-fluoro-1H-indole
• CAS No: 1360940-01-7
• MF: C₁₀H₉BrFN
• MW: 242.08756518364
• MDL: MFCD22559512
• CID: 4784605
• Update Time: 2025-05-27

6-Bromo-3-ethyl-5-fluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-ethyl-5-fluoro-1H-indole

• MDL： MFCD22559512
• Inchi： 1S/C10H9BrFN/c1-2-6-5-13-10-4-8(11)9(12)3-7(6)10/h3-5,13H,2H2,1H3
• InChI Key： FLJTXKINWAOOPB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)NC=C2CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 3.6
• Topological Polar Surface Area: 15.8

Additional information on 6-Bromo-3-ethyl-5-fluoro-1H-indole

Research Brief on 6-Bromo-3-ethyl-5-fluoro-1H-indole (CAS: 1360940-01-7): Recent Advances and Applications

6-Bromo-3-ethyl-5-fluoro-1H-indole (CAS: 1360940-01-7) is a halogenated indole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery. Recent studies have highlighted its role in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Bromo-3-ethyl-5-fluoro-1H-indole as a key intermediate in the synthesis of selective JAK2 inhibitors. The researchers utilized this compound to introduce a bromo-fluoro substitution pattern, which was critical for achieving high binding affinity and selectivity. The resulting inhibitors showed promising activity in preclinical models of myeloproliferative disorders, suggesting potential clinical applications. This study underscores the importance of halogenated indoles in the design of targeted therapies.

In addition to its role in kinase inhibitor development, 6-Bromo-3-ethyl-5-fluoro-1H-indole has also been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters publication reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The presence of the bromo and fluoro substituents was found to enhance membrane permeability and disrupt bacterial biofilm formation, making it a promising scaffold for novel antibiotic development.

From a synthetic chemistry perspective, advances in the preparation of 6-Bromo-3-ethyl-5-fluoro-1H-indole have been reported. A 2024 Organic Process Research & Development article described an optimized large-scale synthesis route with improved yield and purity. The new protocol employs a Pd-catalyzed coupling reaction, reducing the need for hazardous reagents and minimizing waste generation. This development is particularly relevant for industrial-scale production, addressing previous challenges in the compound's availability for research and development purposes.

The pharmacological profile of 6-Bromo-3-ethyl-5-fluoro-1H-indole derivatives continues to expand, with recent computational studies predicting favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Molecular docking simulations suggest that the bromo-fluoro substitution pattern enhances interactions with various biological targets while maintaining metabolic stability. These in silico findings are being validated through ongoing experimental studies, which may further elucidate the compound's therapeutic potential.

In conclusion, 6-Bromo-3-ethyl-5-fluoro-1H-indole (CAS: 1360940-01-7) represents a valuable chemical entity in medicinal chemistry, with demonstrated applications in multiple therapeutic areas. Recent research has advanced our understanding of its synthetic accessibility, biological activities, and mechanism of action. Future studies are expected to explore its utility in additional disease contexts and optimize its derivatives for clinical development. The compound's versatility and promising pharmacological properties position it as an important focus for ongoing drug discovery efforts in the chemical biology and pharmaceutical sectors.